Rubrosulphin
Overview
Description
Rubrosulphin is a toxic metabolite found in a number of fungi.
Scientific Research Applications
Metabolite Identification in Penicillium Viridicatum
Rubrosulphin has been identified as one of the metabolites of Penicillium viridicatum, a type of mold. It was isolated alongside other compounds like xanthomegnin, viomellein, and viopurpurin from rice cultures. Analytical methods like melting points, elemental analysis, and spectroscopy were used for identification (Stack et al., 1977).
Medicinal Plants Research
Although not directly related to this compound, research has been done on medicinal plants in the Mediterranean, which might provide insights into the potential medicinal applications of compounds like this compound. The study involved a comprehensive cataloging of species with medicinal uses, highlighting the importance of phytochemical and pharmacological studies for therapeutic products (González-Tejero et al., 2008).
Bioactive Compounds in Aspergillus Elegans
A study on Aspergillus elegans, a marine sponge-associated fungus, identified this compound as one of several compounds isolated. This research highlights the potential of marine fungi as sources of bioactive compounds for drug discovery, suggesting a similar potential for this compound (Kumla et al., 2020).
Antioxidant and Enzyme Inhibitory Properties
Research on Rubus caesius L., a species related to this compound, investigated the antioxidant activities and enzyme inhibitory effects of extracts. This study could provide a framework for exploring similar properties in this compound, especially in the context of developing functional products or pharmaceutical applications (Grochowski et al., 2018).
Isolation Methods for Naphthopyranones
A method for isolating compounds like this compound from Penicillium viridicatum was developed, using preparative HPLC. This technique could be crucial for future research involving this compound, especially in studies requiring pure compounds (Jansen & Dose, 1985).
properties
CAS RN |
55713-15-0 |
|---|---|
Molecular Formula |
C29H20O10 |
Molecular Weight |
528.46 |
IUPAC Name |
A name could not be generated for this structure. |
InChI |
InChI=1S/C29H20O10/c1-9-4-11-6-13-8-15(36-3)20-21-25(33)19-14(7-12-5-10(2)38-29(35)18(12)24(19)32)22(30)27(21)39-26(20)16(13)23(31)17(11)28(34)37-9/h6-10,31-32H,4-5H2,1-3H3/t9-,10-/m1/s1 |
InChI Key |
XRRCXEFWLWRGLZ-NXEZZACHSA-N |
SMILES |
C[C@@H]1Cc(c2)c(C(O1)=O)c(O)c3c2cc(OC)c4c3oc(C(c5c6c(O)c(C(O[C@H](C)C7)=O)c7c5)=O)c4C6=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Rubrosulphin; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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